Cas no 30711-41-2 (2-Octanoylthiophene)

2-Octanoylthiophene Properties

Names and Identifiers

• 2-Octanoylthiophene
• n-Heptyl 2-thienyl ketone
• 1-thiophen-2-yloctan-1-one
• 1-(thiophen-2-yl)octan-1-one
• 1-[2]Thienyl-octan-1-on
• 1-[2]thienyl-octan-1-one
• 1-Octanone,1-(2-thienyl)
• 2-n-Octanoylthiophene
• 2-Octanoyl-2-thienyl-keton
• Heptyl-2-thienyl-keton
• J-018079
• AS-58917
• 1-Octanone, 1-(2-thienyl)-
• SCHEMBL2787821
• 1-thiophen-2-yl-1-octanone
• 1-(2-Thienyl)-1-octanone
• FT-0613244
• DTXSID00184738
• AKOS009031187
• Q63399053
• QRJZCQOLJVIBDE-UHFFFAOYSA-N
• 1-(2-thienyl)octan-1-one
• Thiophene, 2-octanoyl
• MFCD00053146
• 30711-41-2
• 2-Octanoyl thiophene
• A820579
• CS-0333191
• 1-Thiophen-2-yl-octan-1-one
• DB-047882
• +Expand

• MDL： MFCD00053146
• InChIKey： QRJZCQOLJVIBDE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18OS/c1-2-3-4-5-6-8-11(13)12-9-7-10-14-12/h7,9-10H,2-6,8H2,1H3
• SMILES： CCCCCCCC(=O)C1=CC=CS1
• BRN： 4220

Computed Properties

• Exact Mass: 210.10800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 210.108
• Heavy Atom Count: 14
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• LogP: 4.29130
• PSA: 45.31000
• Refractive Index: 1.5200
• Boiling Point: 120-122°C 1mm
• Flash Point: 120-122°C/1mm
• Color/Form: Colorless or yellow liquid
• Solubility: Insoluble in water
• Density: 1,008 g/cm3

2-Octanoylthiophene Security Information

• Safety Term：8
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Hazard Level：8
• Dangerous goods sign： T Xi
• Hazardous Material transportation number：UN2735

2-Octanoylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%